N-(3-methylbutyl)-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxamide

Specification

• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol
• IUPAC Name: N-(3-methylbutyl)-4-oxo-3-phenylquinazoline-7-carboxamide
• Standard InChI: InChI=1S/C20H21N3O2/c1-14(2)10-11-21-19(24)15-8-9-17-18(12-15)22-13-23(20(17)25)16-6-4-3-5-7-16/h3-9,12-14H,10-11H2,1-2H3,(H,21,24)
• Standard InChI Key: NIRQLMPOBPYVKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1=CC2=C(C=C1)C(=O)N(C=N2)C3=CC=CC=C3

Introduction

N-(3-methylbutyl)-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxamide is a complex organic compound belonging to the quinazoline family. Quinazolines are heterocyclic compounds characterized by a benzene ring fused to a pyrimidine ring, which are of significant interest in medicinal chemistry due to their diverse biological activities, including antitumor, antibacterial, and anticonvulsant effects.

Synthesis Methods

The synthesis of N-(3-methylbutyl)-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxamide typically involves multi-step organic reactions. One common method involves heating a mixture of 2-hydrazinoquinazolin-4(3H)-ones with acetylacetone, leading to the formation of the target compound through cyclization reactions. Reagents such as acetic anhydride or carbonyldiimidazole may be used to facilitate the formation of the carboxamide linkage, with reaction conditions requiring careful control of temperature and pH to optimize yield and minimize by-products.

Biological Activities and Potential Applications

Quinazolines, including N-(3-methylbutyl)-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxamide, have demonstrated a range of biological activities. These compounds are known for their potential therapeutic applications, particularly in the fields of oncology and neurology. The specific structural attributes of this compound contribute to its unique chemical properties and potential applications in drug development.

Biological Activity	Description
Antitumor Activity	Potential therapeutic applications in oncology
Antibacterial Activity	Potential applications against bacterial infections
Anticonvulsant Effects	Potential therapeutic use in neurology

Chemical Reactivity

The chemical reactivity of N-(3-methylbutyl)-4-oxo-3-phenyl-3,4-dihydroquinazoline-7-carboxamide can be attributed to its structural features, including the quinazoline core and carboxamide group. These functional groups suggest potential for diverse chemical reactivity, which can be optimized using various catalysts and solvents to enhance yield and purity in chemical reactions.